Cas no 2228589-61-3 (tert-butyl 2-difluoro(phenyl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-difluoro(phenyl)methylpiperazine-1-carboxylate
• CAS No: 2228589-61-3
• MF: C₁₆H₂₂F₂N₂O₂
• MW: 312.354891300201
• CID: 6482743
• PubChem ID: 165833400
• Update Time: 2025-06-08

tert-butyl 2-difluoro(phenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-difluoro(phenyl)methylpiperazine-1-carboxylate
• tert-butyl 2-[difluoro(phenyl)methyl]piperazine-1-carboxylate
• 2228589-61-3
• EN300-1888725

• Inchi： 1S/C16H22F2N2O2/c1-15(2,3)22-14(21)20-10-9-19-11-13(20)16(17,18)12-7-5-4-6-8-12/h4-8,13,19H,9-11H2,1-3H3
• InChI Key： QAOYYIKUAACISV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1CNCCN1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 312.16493427g/mol
• Monoisotopic Mass: 312.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-difluoro(phenyl)methylpiperazine-1-carboxylate

Introduction to Tert-butyl 2-difluoro(phenyl)methylpiperazine-1-carboxylate (CAS No. 2228589-61-3)

Tert-butyl 2-difluoro(phenyl)methylpiperazine-1-carboxylate, a compound with the CAS number 2228589-61-3, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a 2-difluoro(phenyl)methyl moiety, contribute to its unique chemical properties and biological interactions.

The tert-butyl group, a branched alkyl group, is known for its steric hindrance properties, which can influence the binding affinity and selectivity of the compound towards biological targets. This feature is particularly valuable in drug design, as it can help minimize off-target effects and enhance the overall efficacy of the therapeutic agent. On the other hand, the 2-difluoro(phenyl)methyl group introduces fluorine atoms into the molecular structure, which are well-documented for their ability to improve metabolic stability and binding affinity. These structural elements collectively contribute to the compound's potential as a lead molecule in drug development.

In recent years, there has been growing interest in piperazine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various neurological disorders, including depression, anxiety, and schizophrenia. The unique structural features of Tert-butyl 2-difluoro(phenyl)methylpiperazine-1-carboxylate make it a promising candidate for further investigation in this field. Specifically, the combination of the tert-butyl group and the 2-difluoro(phenyl)methyl moiety may confer enhanced receptor binding properties, making it an attractive scaffold for developing novel therapeutic agents.

The pharmacological profile of Tert-butyl 2-difluoro(phenyl)methylpiperazine-1-carboxylate has been studied in several preclinical models. Initial studies have demonstrated its potential as an antagonist at various neurotransmitter receptors, including serotonin receptors. The presence of fluorine atoms in the molecule is particularly noteworthy, as fluorinated compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. This could translate into better bioavailability, longer half-life, and reduced susceptibility to metabolic degradation.

One of the most exciting aspects of Tert-butyl 2-difluoro(phenyl)methylpiperazine-1-carboxylate is its potential application in treating neurological disorders. Recent research has highlighted the importance of serotonin receptor modulation in managing conditions such as depression and anxiety. The compound's ability to interact with serotonin receptors suggests that it may have therapeutic benefits in these areas. Furthermore, its structural similarity to known active pharmaceutical ingredients (APIs) may facilitate its development into a new generation of drugs with improved efficacy and safety profiles.

The synthesis of Tert-butyl 2-difluoro(phenyl)methylpiperazine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the phenyl ring is a critical step in the synthesis, as it significantly impacts the compound's biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation with high efficiency. These methods not only enhance the yield but also minimize byproduct formation, ensuring a cleaner synthesis process.

The chemical stability of Tert-butyl 2-difluoro(phenyl)methylpiperazine-1-carboxylate is another important consideration in its development as a pharmaceutical agent. Fluorinated compounds are known for their enhanced stability against metabolic degradation by enzymes such as cytochrome P450 enzymes. This stability is crucial for ensuring that the compound remains active in vivo and achieves its intended therapeutic effect. Additionally, the steric hindrance provided by the tert-butyl group may further protect the molecule from unwanted interactions with metabolic enzymes.

In conclusion, Tert-butyl 2-difluoro(phenyl)methylpiperazine-1-carboxylate (CAS No. 2228589-61-3) is a promising compound with significant potential in the field of medicinal chemistry and pharmacology. Its unique structural features, including the presence of a tert-butyl group and a 2-difluoro(phenyl)methyl moiety, contribute to its potential as a lead molecule for developing novel therapeutic agents. Preclinical studies have shown its promise in treating neurological disorders by modulating serotonin receptors. The advanced synthetic techniques used in its preparation highlight its feasibility for further development into a new generation of drugs with improved efficacy and safety profiles.